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Compound of Interest

Compound Name: (2E)-tetradecenedioyl-CoA

Cat. No.: B15549553

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the enzymes responsible for the
metabolism of (2E)-tetradecenedioyl-CoA, a key intermediate in dicarboxylic acid
degradation. This document outlines the core metabolic pathway, presents available
gquantitative enzyme kinetic data, details relevant experimental protocols, and provides visual
representations of the biochemical processes and workflows.

Introduction

Dicarboxylic acids (DCAs) are produced from the w-oxidation of monocarboxylic fatty acids and
serve as alternative energy substrates, particularly under conditions of metabolic stress. Their
breakdown occurs primarily through the (3-oxidation pathway within peroxisomes. (2E)-
Tetradecenedioyl-CoA is the mono-CoA ester of tetradecanedioic acid, a 14-carbon
dicarboxylic acid, and its metabolism is crucial for cellular lipid homeostasis. Understanding the
enzymes that process this molecule is vital for research into metabolic disorders and for the
development of novel therapeutic interventions.

The Core Metabolic Pathway: Peroxisomal f3-
Oxidation
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The catabolism of (2E)-tetradecenedioyl-CoA proceeds via the peroxisomal (3-oxidation
pathway, a cyclical process that shortens the dicarboxylyl-CoA chain by two carbons in each
cycle. The key enzymes involved in this process are Acyl-CoA Oxidase 1 (ACOX1), L-
Bifunctional Protein (EHHADH), and 3-ketoacyl-CoA Thiolase (ACAAL).
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Peroxisomal B-Oxidation of (2E)-Tetradecenedioyl-CoA
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Workflow for (2E)-Tetradecenedioyl-CoA Synthesis
\
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Coupled Assay for ACAAL (Thiolase) Activity
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« To cite this document: BenchChem. [The Enzymatic Landscape of (2E)-Tetradecenedioyl-
CoA Metabolism: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549553#enzymes-that-metabolize-2e-
tetradecenedioyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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